Cas no 61195-51-5 (Phenol, 2,4,6-tris[(octylthio)methyl]-)

• Product Name: Phenol, 2,4,6-tris[(octylthio)methyl]-
• CAS No: 61195-51-5
• MF: C₃₃H₆₀OS₃
• MW: 569.023906707764
• CID: 488897
• PubChem ID: 20078716
• Update Time: 2025-04-19

Phenol, 2,4,6-tris[(octylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-tris[(octylthio)methyl]-
• 2,4,6-tris(octylsulfanylmethyl)phenol
• 61195-51-5
• DTXSID00602200
• SCHEMBL6650280
• 2,4,6-TRIS[(OCTYLSULFANYL)METHYL]PHENOL

• Inchi： 1S/C33H60OS3/c1-4-7-10-13-16-19-22-35-27-30-25-31(28-36-23-20-17-14-11-8-5-2)33(34)32(26-30)29-37-24-21-18-15-12-9-6-3/h25-26,34H,4-24,27-29H2,1-3H3
• InChI Key： CSTCWMTZBWJKPV-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=C(C=1O)CSCCCCCCCC)CSCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 568.381
• Monoisotopic Mass: 568.38063005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 27
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• PSA: 20.23